Cas no 1361502-90-0 (6-Chloro-5-(perchlorophenyl)picolinaldehyde)

• Product Name: 6-Chloro-5-(perchlorophenyl)picolinaldehyde
• CAS No: 1361502-90-0
• MF: C₁₂H₃Cl₆NO
• MW: 389.87631726265
• CID: 4969123
• Update Time: 2025-07-21

6-Chloro-5-(perchlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(perchlorophenyl)picolinaldehyde

• Inchi： 1S/C12H3Cl6NO/c13-7-6(8(14)10(16)11(17)9(7)15)5-2-1-4(3-20)19-12(5)18/h1-3H
• InChI Key： JRLXSJPSPCHSOG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=NC(C=O)=CC=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 6.4
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-5-(perchlorophenyl)picolinaldehyde

Introduction to 6-Chloro-5-(perchlorophenyl)picolinaldehyde (CAS No. 1361502-90-0) and Its Applications in Modern Chemical Biology

6-Chloro-5-(perchlorophenyl)picolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361502-90-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that includes a chloro substituent and a perchlorophenyl group, which contribute to its distinct chemical properties and reactivity. The aldehyde functional group at the 3-position of the picoline ring enhances its utility as a synthetic intermediate, particularly in the development of biologically active molecules.

The structural features of 6-Chloro-5-(perchlorophenyl)picolinaldehyde make it a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization strategies, enabling the synthesis of complex derivatives with tailored biological activities. In recent years, there has been growing interest in exploring the potential of this compound as a precursor in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of 6-Chloro-5-(perchlorophenyl)picolinaldehyde is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural motifs to design compounds that interact with specific biological targets, such as enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The aldehyde group serves as a key site for covalent bond formation, facilitating the development of probes that can selectively label target proteins, thereby aiding in mechanistic studies and drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the understanding of 6-Chloro-5-(perchlorophenyl)picolinaldehyde's reactivity and potential applications. Molecular modeling studies have revealed that the perchlorophenyl group exerts a significant influence on the compound's electronic properties, making it an attractive scaffold for designing molecules with enhanced binding affinity. These insights have guided synthetic strategies aimed at optimizing potency and selectivity, ensuring that derivatives derived from this compound exhibit desirable pharmacological profiles.

The compound's applicability extends beyond academic research into industrial settings. Pharmaceutical companies are increasingly utilizing 6-Chloro-5-(perchlorophenyl)picolinaldehyde as a starting material for high-throughput screening campaigns. Its structural complexity and functional diversity make it an ideal candidate for generating libraries of compounds that can be rapidly tested for biological activity. This approach has accelerated the discovery process, leading to the identification of promising candidates for further development into clinical candidates.

In addition to its role in drug discovery, 6-Chloro-5-(perchlorophenyl)picolinaldehyde has found utility in materials science. The unique electronic properties conferred by its substituents make it a candidate for developing organic semiconductors and other advanced materials. Researchers are exploring its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to absorb light across multiple wavelengths could enhance device performance.

The synthesis of 6-Chloro-5-(perchlorophenyl)picolinaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include chlorination reactions to introduce the chloro substituent at the desired position on the picoline ring, followed by formylation to install the aldehyde functionality. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The safety profile of 6-Chloro-5-(perchlorophenyl)picolinaldehyde is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are advised to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound to minimize exposure risks.

Future directions in research involving 6-Chloro-5-(perchlorophenyl)picolinaldehyde are likely to focus on expanding its applications into new therapeutic areas. The growing understanding of disease mechanisms has opened up opportunities for developing targeted therapies based on small-molecule inhibitors like those derived from this compound. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and machine learning are expected to further enhance the discovery process.

In conclusion, 6-Chloro-5-(perchlorophenyl)picolinaldehyde (CAS No. 1361502-90-0) represents a valuable asset in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing biologically active molecules with potential therapeutic applications. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and developing innovative treatments is set to expand further.